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Compound of Interest

Compound Name: Heliotron

Cat. No.: B12084254

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides crucial safety and logistical information for
the handling and disposal of Halotron®, a clean fire-extinguishing agent. Adherence to these
guidelines is essential for minimizing risks and ensuring operational safety.

Halotron® is a colorless, volatile liquid with a slight ether-like odor.[1][2][3] It is a three-
component chemical blend based on HCFC-123 and is recognized as a clean agent because it
is electrically non-conducting and does not leave a residue upon evaporation.[2][3] While it has
low acute toxicity, proper handling and personal protective equipment are necessary to prevent
potential health effects.[1][3][4]

Personal Protective Equipment (PPE)

When handling Halotron®, especially during filling or servicing operations, it is crucial to work in
a well-ventilated area and use appropriate personal protective equipment.[1]
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PPE Category Item

Specifications

Eye Protection Safety Glasses or Goggles

Should be worn to protect
against splashes. In case of
eye contact, rinse thoroughly
with plenty of water.[4][5]

Hand Protection Gloves

Recommended to prevent skin
contact. Repeated exposure
can cause dermatitis due to
the defatting properties of
HCFC-123.[1]

Respiratory Protection Respirator

Use in areas with inadequate
ventilation to avoid breathing

vapors.[6]

Protective Clothing Synthetic Apron or Coveralls

Advised to protect against skin

contact.[3]

Health Hazard Information

Exposure to Halotron® can lead to various health effects depending on the concentration and

duration of exposure.
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Exposure Route

Potential Health Effects

Inhalation

May cause central nervous system effects such
as dizziness, drowsiness, anesthesia, or
unconsciousness.[1][2] Anesthetic effects can
occur at concentrations of 5000 ppm or higher.
[1][3] At concentrations of 20,000 ppm or higher,
it may increase the heart's sensitivity to
adrenaline, potentially causing irregular
heartbeats.[1][3]

Skin Contact

Evaporative cooling can cause a chilling
sensation or frostbite.[1] Repeated or prolonged

contact can lead to dermatitis.[1]

Eye Contact

May cause irritation, tearing, or blurred vision

due to the cooling effect of evaporation.[3]

Ingestion

Not a likely route of industrial exposure due to

its high volatility.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and environmental

protection.

Handling and Storage:

aluminum and zinc.[1]

Spill Response:

Store in a well-ventilated place with the container tightly closed.[5]
Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Avoid contact with alkali and alkaline earth metals, as well as powdered metals like

Use explosion-proof electrical equipment and non-sparking tools.[6]
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e Evacuate and Ventilate: In case of a spill, immediately evacuate the area and ensure
adequate ventilation.[2][4]

» Personal Protection: Wear a self-contained breathing apparatus (SCBA) and a protective suit
for large spills.[2][4]

» Containment: Prevent the material from entering waterways, soil, or drains.[2][4] Dam up the
spill and soak it up with an inert absorbent material.[2]

e Collection: Collect the absorbed material into suitable, labeled, and closed containers for
disposal.[2]

Disposal:
 All disposal activities must comply with federal, state, and local regulations.[1]

o Dispose of the contents and contaminated containers through a licensed disposal company.

[5]

E . id

Exposure Type First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen or artificial

respiration and seek medical attention.[2]

Wash the exposed area with large amounts of

Skin Contact water. If irritation persists, contact a physician.

[1](2]

Immediately flush the eyes with large amounts
Eye Contact of water, also under the eyelids. If eye irritation

persists, consult a specialist.[1][4]

Do not induce vomiting. Contact a physician
Ingestion immediately.[1][6] Note to Physician: Do not

administer adrenaline or similar drugs.[1]
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Experimental Workflow and Safety Protocols

The following diagram illustrates the logical workflow for safely handling and disposing of
Halotron® in a laboratory setting.
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Start: Receive Halotron®

Y

Assess Risks and
Review SDS

Don Appropriate PPE:
- Safety Glasses
- Gloves
- Respirator (if needed)
- Lab Coat/Apron

Prepare Well-Ventilated
Work Area

Perform Handling/
Experimental Procedure

Spill Occurs?

Execute Spill Response:
1. Evacuate & Ventilate
2. Don SCBA & Protective Suit No
3. Contain Spill
4. Absorb and Collect

\ 4

Decontaminate Area
and Equipment

A

Collect Waste in
Labeled, Closed Containers

Dispose of Waste via
Licensed Disposal Company
(Follow Regulations)

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Halotron®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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